Cas no 22563-98-0 (Benzeneethanol, b-[(dimethylamino)methyl]-a-phenyl-)

• Product Name: Benzeneethanol, b-[(dimethylamino)methyl]-a-phenyl-
• CAS No: 22563-98-0
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 290538
• PubChem ID: 236247
• Update Time: 2025-04-19

Benzeneethanol, b-[(dimethylamino)methyl]-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b-[(dimethylamino)methyl]-a-phenyl-
• 3-(dimethylamino)-1,2-diphenylpropan-1-ol
• (Carboxymethyl)dimethyl(dimethylaminoethyl)ammonium, chloride, dodecyl ester
• 1-Dimethylamino-2-(dimethyl-dodecyloxycarbonylmethyl-ammonio)-aethan-chlorid
• 1-Dimethylamino-2,3-diphenyl-propanol-(3)
• 1-Dimethylamino-2-< dimethyl-dodecyloxycarbonylmethyl-ammonio> -aethan-chlorid
• 2-dimethylam
• 3-dimethylamino-1,2-diphenyl-propan-1-ol
• AC1L1SD9
• AMMONIUM, (CARBOXYMETHYL)DIMETHYL(DIMETHYLAMINOETHYL)-, CHLORIDE, DODECYL ESTER
• LS-17093
• NSC38496
• 22563-98-0
• DTXSID90945214
• NSC-38496

• Inchi： 1S/C17H21NO/c1-18(2)13-16(14-9-5-3-6-10-14)17(19)15-11-7-4-8-12-15/h3-12,16-17,19H,13H2,1-2H3
• InChI Key： XEUOPBITPYQCMJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(C1C=CC=CC=1)CN(C)C

Computed Properties

• Exact Mass: 255.16243
• Monoisotopic Mass: 255.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.069
• Boiling Point: 388.2°Cat760mmHg
• Flash Point: 146.5°C
• Refractive Index: 1.58
• PSA: 23.47
• LogP: 3.06540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes